Cas no 602330-89-2 (Thiazole, 2-isocyanato-4,5-dimethyl-)

Thiazole, 2-isocyanato-4,5-dimethyl- structure
602330-89-2 structure
Product Name:Thiazole, 2-isocyanato-4,5-dimethyl-
CAS No:602330-89-2
MF:C6H6N2OS
MW:154.189639568329
CID:4059711
PubChem ID:23062273
Update Time:2025-04-22

Thiazole, 2-isocyanato-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 2-isocyanato-4,5-dimethyl-
    • 4,5-Dimethylthiazole-2-yl isocyanate
    • 602330-89-2
    • SCHEMBL6311583
    • BDCRRSIQQVWEKI-UHFFFAOYSA-N
    • 2-Isocyanato-4,5-dimethylthiazole
    • Inchi: 1S/C6H6N2OS/c1-4-5(2)10-6(8-4)7-3-9/h1-2H3
    • InChI Key: BDCRRSIQQVWEKI-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)N=C1N=C=O

Computed Properties

  • Exact Mass: 154.02008399Da
  • Monoisotopic Mass: 154.02008399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.6Ų
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